Cas no 2229511-18-4 (1-(dimethyl-1,2-oxazol-4-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(dimethyl-1,2-oxazol-4-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229511-18-4
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6406731
• PubChem ID: 165703765
• Update Time: 2025-05-20

1-(dimethyl-1,2-oxazol-4-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,2-oxazol-4-yl)methylcyclopropane-1-carboxylic acid
• 1-[(dimethyl-1,2-oxazol-4-yl)methyl]cyclopropane-1-carboxylic acid
• EN300-1789954
• 2229511-18-4

• Inchi： 1S/C10H13NO3/c1-6-8(7(2)14-11-6)5-10(3-4-10)9(12)13/h3-5H2,1-2H3,(H,12,13)
• InChI Key： RKKDYGGQKCHJPW-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C(C)=NOC=2C)CC1)=O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 1-(dimethyl-1,2-oxazol-4-yl)methylcyclopropane-1-carboxylic acid

1-(Dimethyl-1,2-oxazol-4-yl)methylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

CAS No. 2229511-18-4, also known as 1-(dimethyl-1,2-oxazol-4-yl)methylcyclopropane-1-carboxylic acid, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-(dimethyl-1,2-oxazol-4-yl)methylcyclopropane-1-carboxylic acid make it a promising candidate for various drug development initiatives.

The dimethyl-1,2-oxazol-4-yl moiety in the compound is particularly noteworthy due to its ability to enhance the pharmacological properties of the molecule. Oxazoles are heterocyclic compounds that have been extensively studied for their role in modulating various biological processes, including enzyme inhibition, receptor binding, and anti-inflammatory activity. The presence of this functional group in 1-(dimethyl-1,2-oxazol-4-yl)methylcyclopropane-1-carboxylic acid suggests potential applications in the treatment of diseases characterized by inflammation and oxidative stress.

The cyclopropane ring in the structure of 1-(dimethyl-1,2-oxazol-4-yl)methylcyclopropane-1-carboxylic acid adds an additional layer of complexity to its chemical properties. Cyclopropanes are known for their high reactivity due to the strain in the three-membered ring. This strain can influence the compound's interactions with biological targets, potentially leading to enhanced potency and selectivity. Recent studies have shown that cyclopropanes can be effective scaffolds for designing drugs with improved pharmacokinetic profiles.

One of the key areas of research involving 1-(dimethyl-1,2-oxazol-4-yl)methylcyclopropane-1-carboxylic acid is its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Preliminary studies have demonstrated that 1-(dimethyl-1,2-oxazol-4-yl)methylcyclopropane-1-carboxylic acid exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Another promising application of 1-(dimethyl-1,2-oxazol-4-yl)methylcyclopropane-1-carboxylic acid is in the field of cancer research. Cancer cells often exhibit altered metabolic pathways and increased oxidative stress. The ability of 1-(dimethyl-1,2-oxazol-4-yl)methylcyclopropane-1-carboxylic acid to modulate these pathways makes it a potential candidate for developing novel anticancer therapies. Recent studies have shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting cell proliferation.

In addition to its therapeutic potential, 1-(dimethyl-1,2-saxolzolyl)methylcyclopropane-*carboxylic* acid has also been investigated for its use as a synthetic intermediate in organic chemistry. The unique structural features of this compound make it a valuable building block for constructing more complex molecules with diverse biological activities. Researchers have utilized 1-(dimethyl-saxolzolyl)methylcyclopropane-*carboxylic* acid as a starting material for synthesizing compounds with improved pharmacological properties and reduced side effects.

The synthesis of 1-(dimethyl-saxolzolyl)methylcyclopropane-*carboxylic* acid has been optimized using modern synthetic techniques to ensure high yields and purity. Various methods have been developed to introduce the dimethyl-saxolzolyl moiety into the cyclopropane scaffold, including transition metal-catalyzed reactions and organocatalytic approaches. These synthetic strategies not only facilitate the large-scale production of the compound but also allow for the introduction of functional groups that can be further modified to tailor its biological activity.

From a pharmacokinetic perspective, 1-(dimethyl-saxolzolyl)methylcyclopropane-*carboxylic* acid exhibits favorable properties that make it suitable for drug development. Studies have shown that it has good solubility and permeability characteristics, which are essential for effective oral administration. Additionally, the compound demonstrates low toxicity and high stability under physiological conditions, reducing the risk of adverse side effects.

In conclusion, 1-(dimethyl-saxolzolyl)methylcyclopropane-*carboxylic* acid (CAS No. 2229511-*08*-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for developing novel therapeutics targeting inflammation, cancer, and other diseases. Ongoing research continues to explore its full potential and optimize its use in clinical settings.